Cas no 941904-72-9 (N-(4-{2-(1H-1,2,4-triazol-1-yl)ethylsulfamoyl}phenyl)acetamide)

• Product Name: N-(4-{2-(1H-1,2,4-triazol-1-yl)ethylsulfamoyl}phenyl)acetamide
• CAS No: 941904-72-9
• MF: C₁₂H₁₅N₅O₃S
• MW: 309.344200372696
• CID: 5429071
• Update Time: 2025-06-11

N-(4-{2-(1H-1,2,4-triazol-1-yl)ethylsulfamoyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-({[2-(1H-1,2,4-triazol-1-yl)ethyl]amino}sulfonyl)phenyl]acetamide
• N-(4-{2-(1H-1,2,4-triazol-1-yl)ethylsulfamoyl}phenyl)acetamide

• Inchi： 1S/C12H15N5O3S/c1-10(18)16-11-2-4-12(5-3-11)21(19,20)15-6-7-17-9-13-8-14-17/h2-5,8-9,15H,6-7H2,1H3,(H,16,18)
• InChI Key： YMWNBFPOURINES-UHFFFAOYSA-N
• SMILES： S(NCCN1C=NC=N1)(=O)(=O)C1C=CC(=CC=1)NC(C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(4-{2-(1H-1,2,4-triazol-1-yl)ethylsulfamoyl}phenyl)acetamide

N-(4-{2-(1H-1,2,4-triazol-1-yl)ethylsulfamoyl}phenyl)acetamide: A Comprehensive Overview

N-(4-{2-(1H-1,2,4-triazol-1-yl)ethylsulfamoyl}phenyl)acetamide, with the CAS number 941904-72-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazole ring and an ethylsulfamoyl group. These functional groups contribute to its potential therapeutic applications and biological activities.

The triazole ring is a well-known moiety in medicinal chemistry due to its broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties. The presence of this ring in N-(4-{2-(1H-1,2,4-triazol-1-yl)ethylsulfamoyl}phenyl)acetamide suggests that it may exhibit similar pharmacological effects. Recent studies have shown that compounds containing triazole rings can effectively target various enzymes and receptors involved in disease pathways.

The ethylsulfamoyl group is another key feature of this compound. Sulfonamides are a class of compounds with a wide range of biological activities, including antibacterial and antifungal properties. The combination of the triazole ring and the ethylsulfamoyl group in N-(4-{2-(1H-1,2,4-triazol-1-yl)ethylsulfamoyl}phenyl)acetamide may enhance its potency and selectivity for specific targets. This makes it a promising candidate for further drug development.

In terms of its chemical structure, N-(4-{2-(1H-1,2,4-triazol-1-yl)ethylsulfamoyl}phenyl)acetamide consists of an acetamide moiety attached to a substituted phenyl ring. The acetamide group can influence the compound's solubility and metabolic stability, which are crucial factors in drug design. The phenyl ring provides additional opportunities for structural modifications to optimize the compound's pharmacokinetic properties.

Recent research has focused on the potential therapeutic applications of N-(4-{2-(1H-1,2,4-triazol-1-yl)ethylsulfamoyl}phenyl)acetamide. Studies have shown that this compound exhibits significant antifungal activity against various strains of fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the inhibition of key enzymes involved in fungal cell wall synthesis.

Moreover, N-(4-{2-(1H-1,2,4-triazol-1-yl)ethylsulfamoyl}phenyl)acetamide has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The safety profile of N-(4-{2-(1H-1,2,4-triazol-1-yl)ethylsulfamoyl}phenyl)acetamide is also an important consideration in its development as a therapeutic agent. Preclinical studies have shown that it has low toxicity and good tolerability in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, N-(4-{2-(1H-1,2,4-triazol-1-yl)ethylsulfamoyl}phenyl)acetamide (CAS 941904-72-9) is a promising compound with a unique combination of structural features that confer potential therapeutic benefits. Its antifungal and anti-inflammatory activities make it a valuable candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, this compound holds great promise for addressing unmet medical needs.